![molecular formula C6H9N3 B1333559 6-Methylpyridine-2,5-diamine CAS No. 6992-84-3](/img/structure/B1333559.png)
6-Methylpyridine-2,5-diamine
Overview
Description
6-Methylpyridine-2,5-diamine, also known as MPDA, is a chemical compound with the molecular formula C6H9N3 and a molecular weight of 123.16 . It is stored in a dark place, sealed in dry conditions, and at a temperature of 2-8°C .
Synthesis Analysis
The synthesis of pyridine derivatives, including this compound, can be achieved through various methods. One such method involves the oxyfunctionalization of pyridine derivatives using whole cells of Burkholderia sp. MAK1 . This method has been shown to convert different pyridin-2-amines and pyridin-2-ones into their 5-hydroxy derivatives . Another method involves the Suzuki cross-coupling reaction of 5-bromo-2-methylpyridin-3-amine with several arylboronic acids .
Molecular Structure Analysis
The molecular structure of this compound contains a total of 18 bonds, including 9 non-H bonds, 6 multiple bonds, 6 aromatic bonds, 1 six-membered ring, 2 primary amines (aromatic), and 1 Pyridine .
Chemical Reactions Analysis
The chemical reactions involving this compound are quite diverse. For instance, Burkholderia sp. MAK1 can convert different pyridin-2-amines and pyridin-2-ones into their 5-hydroxy derivatives . Moreover, several methylpyridines, as well as methylated pyrazines, can be converted to appropriate N-oxides .
Physical And Chemical Properties Analysis
This compound is a solid or liquid at room temperature . It is stored at a temperature of 2-8°C .
Scientific Research Applications
Crystal Structure Analysis
6-Methylpyridine-2,5-diamine derivatives have been studied for their crystal structure properties. For example, a study on N,N′-bis(diisopropylphosphanyl)-4-methylpyridine-2,6-diamine revealed insights into the planarity of the methylpyridine diamine moiety and its interactions in the crystal structure (Stöger et al., 2014).
Synthesis and Activation of Metal Complexes
The compound has been used in the synthesis of zirconium and hafnium complexes. A study demonstrated the use of a related compound, rac-N,N‘-di(6-methylpyridin-2-yl)-2,2‘-diaminobinaphthalene, for preparing a variety of zirconium and hafnium complexes (Tonzetich et al., 2005).
Photoinduced Reactions
Research has explored the photoinduced amino-imino tautomerism of 2-amino-5-methylpyridine. This study provides insights into the behavior of such compounds under UV irradiation, which is crucial for understanding their reactivity and potential applications in photochemistry (Akai et al., 2006).
Coordination Compounds and Catalysis
The coordination compounds of terpyridines, structurally related to this compound, have been utilized in various research fields including organometallic catalysis. This has implications for a wide range of reactions and applications in organic and macromolecular chemistry (Winter et al., 2011).
Molecular Docking and Antimicrobial Activity
A series of compounds bearing a 6-methylpyridine moiety, similar to this compound, have been synthesized and analyzed for antimicrobial properties. This research highlights the potential of these compounds in developing new antimicrobial agents and understanding their mode of action through molecular docking studies (Shyma et al., 2013).
Synthesis and Spectrometric Characterization
The condensation product of 2-amino-3-aminomethyl-4-methoxymethyl-6-methylpyridine with salicylaldehyde has been characterized by various spectrometric methods, demonstrating the versatility of this compound derivatives in synthesizing novel compounds with potential applications in various fields of chemistry (Cimerman & Štefanac, 1985).
Vibrational Spectroscopy Studies
Research on the vibrational spectra of 2-amino-5-methylpyridine and 2-amino-6-methylpyridine, related to this compound, provides valuable information on the molecular structure and behavior of these compounds (Sundaraganesan et al., 2008).
Safety and Hazards
6-Methylpyridine-2,5-diamine is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200) . It is classified as a flammable liquid (Category 2), and it has acute toxicity when swallowed, inhaled, or in contact with skin (Categories 4) . It also causes skin irritation (Category 2) and serious eye irritation (Category 2A) .
Future Directions
properties
IUPAC Name |
6-methylpyridine-2,5-diamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9N3/c1-4-5(7)2-3-6(8)9-4/h2-3H,7H2,1H3,(H2,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BPOAAORKNIRNMF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=N1)N)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90370300 | |
Record name | 6-methylpyridine-2,5-diamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90370300 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
123.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
6992-84-3 | |
Record name | 6-methylpyridine-2,5-diamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90370300 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Synthesis routes and methods II
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